2-(4-chloro-3-methylphenoxy)-N-cyclopentylpropanamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-cyclopentylpropanamide
• InChI: InChI=1S/C15H20ClNO2/c1-10-9-13(7-8-14(10)16)19-11(2)15(18)17-12-5-3-4-6-12/h7-9,11-12H,3-6H2,1-2H3,(H,17,18)
• InChI Key: GAZIHJXFWHFDGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)C(=O)NC2CCCC2)Cl
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-cyclopentylpropanamide is an organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a phenoxy group substituted with chlorine and methyl groups, linked to a cyclopentylpropanamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-cyclopentylpropanamide typically involves the reaction of 4-chloro-3-methylphenol with an appropriate alkylating agent to form the phenoxy intermediate. This intermediate is then reacted with cyclopentylamine under suitable conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(4-chloro-3-methylphenoxy)-N-cyclopentylpropanamide can undergo various chemical reactions, including:

Oxidation: The phenoxy group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The amide group can be reduced to form corresponding amines.

Substitution: The chlorine atom on the phenoxy group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as sodium methoxide or potassium thiolate.

Major Products

Oxidation: Formation of quinones or phenolic derivatives.

Reduction: Formation of amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial and anthelmintic properties.

Medicine: Explored for its potential therapeutic effects, including antibacterial activity against various strains of bacteria.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-cyclopentylpropanamide involves its interaction with specific molecular targets. For instance, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit essential enzymes. The exact pathways and molecular targets can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• **2-(4-chl